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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylacetonitrile

Cat. No.: B047490 Get Quote

Understanding the specific hazards of 2,3,6-Trifluorophenylacetonitrile is fundamental to its

safe use. The primary toxicity concerns are acute toxicity upon exposure and irritation to the

skin and eyes.

GHS Hazard Classification: The compound is classified as hazardous, and while specific

classifications can vary slightly between suppliers, the core hazards are consistent. The

following table summarizes the primary hazard statements (H-statements) associated with this

chemical and its isomers.

Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H301/H302
Toxic or Harmful if

swallowed[3][4]

Acute Toxicity, Dermal H311/H312
Toxic or Harmful in contact with

skin[4][5]

Acute Toxicity, Inhalation H332 Harmful if inhaled[4]

Skin Corrosion/Irritation H315 Causes skin irritation[3][4]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[3]

[4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[4][5]
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Toxicological Insights: The toxicity of aliphatic and aromatic nitriles is often linked to their in-vivo

metabolism, which can release cyanide.[6] Cyanide is a potent cellular respiration inhibitor,

representing a significant systemic threat.[6] Therefore, all handling procedures must be

designed to prevent any route of exposure—ingestion, skin absorption, or inhalation.

Symptoms of overexposure can include headache, dizziness, nausea, and in severe cases,

convulsions and loss of consciousness.[4][7]

Section 2: Physicochemical Properties for Risk
Assessment
A thorough risk assessment requires knowledge of the chemical's physical properties. These

properties influence its behavior in the laboratory, potential for exposure, and appropriate

storage conditions.

Property Value Source

Molecular Formula C₈H₄F₃N [8]

Molecular Weight 171.12 g/mol [8]

Appearance Colorless liquid or solid [1][9]

Melting Point 41-43 °C [10]

Boiling Point 80-85 °C (at 5 Torr) [10]

Density ~1.3 g/cm³ [1][10]

Solubility

Soluble in organic solvents like

ether and DMSO.[1] Insoluble

in water.[11]

Thermal Decomposition

Combustion emits toxic fumes

including carbon oxides (CO,

CO₂), nitrogen oxides (NOx),

hydrogen cyanide (HCN), and

hydrogen fluoride (HF).[4][5]

[12]
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Note on Physical State: With a melting point around 41-43 °C, this compound may be

encountered as a solid or a low-melting solid, particularly in cooler laboratory environments. It

should be handled with the expectation that it could be a solid or liquid.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to protection is essential, beginning with robust engineering controls

and supplemented by meticulous use of PPE.

Primary Engineering Controls
The causality behind using engineering controls is to minimize the concentration of airborne

contaminants in the operator's breathing zone and prevent contact.

Certified Chemical Fume Hood: All handling of 2,3,6-Trifluorophenylacetonitrile, including

weighing, transferring, and use in reactions, must be performed inside a certified chemical

fume hood. This is the primary defense against inhaling potentially harmful vapors or dust.[3]

Local Exhaust Ventilation: For any procedure where a fume hood is not feasible, dedicated

local exhaust ventilation must be employed to capture emissions at the source.[3]

Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and

eyewash station are mandatory in any laboratory where this chemical is handled.[13]

Personal Protective Equipment (PPE)
PPE provides the final barrier between the researcher and the chemical. It must be selected

based on the specific hazards and used correctly.

Hand Protection: Wear impervious gloves, such as nitrile gloves. Always inspect gloves for

tears or punctures before use. Change gloves immediately if contamination is suspected. Do

not reuse disposable gloves.[13][14]

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required at all times.[15] When there is a risk of splashing or a highly exothermic reaction, a

face shield must be worn over the safety goggles.[13][15]
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Skin and Body Protection: A flame-resistant lab coat must be worn and kept buttoned.[15]

For larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron

should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory.[15]

Respiratory Protection: Respirator use should not be necessary if work is conducted within a

certified fume hood.[15] In the event of an emergency, such as a large spill, or if engineering

controls are insufficient, a NIOSH-approved respirator with appropriate cartridges must be

used by trained personnel.[13]

Mandatory Visualization: PPE Workflow
The following workflow diagram illustrates the correct sequence for donning and doffing PPE to

prevent cross-contamination. This self-validating system ensures that contaminants are not

transferred to the user's skin or clothing during removal.

PPE Donning Sequence (Before Entering Lab)

PPE Doffing Sequence (At Exit of Lab)

1. Lab Coat 2. Safety Goggles
& Face Shield (if needed) 3. Gloves (pull over cuffs)

1. Gloves (peel off) 2. Face Shield & Goggles 3. Lab Coat (turn inside out)

Click to download full resolution via product page

Caption: Logical workflow for donning and doffing Personal Protective Equipment.

Section 4: Standard Operating Procedures (SOPs)
for Safe Handling
Adherence to a detailed SOP is crucial for minimizing risk.

Experimental Protocol: Weighing and Transfer
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Preparation: Designate a specific area within the fume hood for handling. Cover the work

surface with absorbent, disposable bench paper.

Container Handling: Before opening, allow the container to equilibrate to room temperature

to prevent moisture condensation.

Aliquotting: Open the container inside the fume hood. Use a clean spatula or pipette to

transfer the required amount to a tared, sealed container. Avoid creating dust if handling the

solid form.

Closure: Tightly reseal the primary container immediately after use.

Cleanup: Clean any residual material from the spatula or work surface using a solvent-

moistened wipe, which should then be disposed of as hazardous waste. Wash hands

thoroughly after handling, even if gloves were worn.[3]

Storage Requirements
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[13]

Refrigeration is often recommended.[3][16]

Security: The storage location must be locked and accessible only to authorized personnel.

[3][13]

Segregation: Store away from incompatible materials, such as strong oxidizing agents and

strong bases.[12]

Section 5: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental release or exposure.

Spill Response
Immediate and correct action is critical in the event of a spill.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the fume hood is operating or that the area is well-ventilated.
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Protect: Don appropriate PPE, including respiratory protection if the spill is large or outside of

a fume hood.

Contain: For liquid spills, cover with an inert absorbent material like sand or vermiculite.[7]

[12] For solid spills, carefully sweep up to avoid creating dust.[3]

Collect: Place the absorbed material or swept solid into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent and wash with soap and

water. Dispose of all cleaning materials as hazardous waste.

Mandatory Visualization: Spill Response Flowchart
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Caption: Decision workflow for responding to a chemical spill.
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First Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[3][7]

Skin Contact: Take off all contaminated clothing immediately.[3] Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[3] Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Immediately call a poison

control center or doctor.[3][4]

Section 6: Waste Management & Decontamination
Proper disposal is a legal and ethical requirement to protect the environment and public health.

Disposal: All waste containing 2,3,6-Trifluorophenylacetonitrile, including contaminated

absorbents, wipes, and empty containers, must be disposed of as hazardous waste.[3][7]

This must be done through a licensed waste disposal company in strict accordance with all

local, state, and federal regulations.[3] Never dispose of this chemical down the drain.

Decontamination: Glassware and equipment should be rinsed with a suitable organic solvent

(e.g., acetone or ethanol) in a fume hood. The solvent rinse must be collected and disposed

of as hazardous waste. Following the solvent rinse, wash the equipment thoroughly with

soap and water.

Conclusion
2,3,6-Trifluorophenylacetonitrile is a potent chemical intermediate with significant hazards.

However, by maintaining a deep understanding of its toxicological and physicochemical

properties, and by rigorously implementing the engineering controls, personal protective

equipment, and handling protocols outlined in this guide, researchers can work with this

compound safely and effectively. A proactive and vigilant safety culture is the cornerstone of

successful and responsible scientific advancement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14663~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:35:03~~3-(Trifluoromethyl
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9216_msds.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9216_msds.pdf
https://www.benchchem.com/product/b047490?utm_src=pdf-body
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14663~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:35:03~~3-(Trifluoromethyl
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.benchchem.com/product/b047490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
ChemBK. (2024, April 9). 2,3,6-Trifluorophenylacetonitrile.
ChemBK. (2024, April 9). 2,3,6-(trifluorophenyl)acetonitrile.
Methylamine Supplier. (n.d.). 2,3,6-Trifluorobenzonitrile.
Angene Chemical. (2025, November 4). Safety Data Sheet: 2-Fluoro-4-
(trifluoromethyl)phenylacetonitrile.
Cole-Parmer. (n.d.). Material Safety Data Sheet.
PubChem. (n.d.). 2-(Trifluoromethyl)phenylacetonitrile.
PubChem. (n.d.). 2,3,6-Trifluorobenzonitrile.
PubChem. (n.d.). 2,3,5,6-Tetrafluorobenzonitrile.
Charles River. (2011, March 21). Acetonitrile Material Safety Data Sheet (MSDS).
National Center for Biotechnology Information. (n.d.). Aliphatic Nitriles - Acute Exposure
Guideline Levels for Selected Airborne Chemicals.
U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities
of Unused Pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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